![molecular formula C14H17N3O B578089 8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carbonitrile CAS No. 1222533-78-9](/img/structure/B578089.png)
8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carbonitrile (8-Piv-THN) is an organic compound that has been widely studied for its potential applications in the scientific research field. 8-Piv-THN is a heterocyclic compound that is composed of a nitrogen atom, two carbon atoms, and a pivaloyl group. It has a molecular weight of 204.25 g/mol and a boiling point of 180-182 °C. 8-Piv-THN has been extensively studied due to its ability to act as a substrate for various enzymes, its low toxicity, and its ability to form strong hydrogen bonds.
Scientific Research Applications
Synthesis and Antibacterial Evaluation
8-Pivaloyl-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carbonitrile derivatives were synthesized and evaluated for antibacterial properties. Some derivatives showed effectiveness against Escherichia coli and other gram-negative bacterial infections in mice models (Santilli, Scotese, & Yurchenco, 1975).
Novel Synthesis Methods
New methods for synthesizing 1,6-naphthyridin-2(1H)-ones and derivatives, including 1,8-naphthyridine-3-carbonitrile derivatives, have been developed. These methods involve reactions with various chemical agents, leading to a range of naphthyridine compounds (Singh & Lesher, 1990).
Ligand Component Synthesis
The compound has been used to synthesize ligands containing the 4-carboxy-1,8-naphthyrid-2-yl moiety. These ligands are beneficial in metal complexes and can be anchored to semiconductor surfaces (Zong, Zhou, & Thummel, 2008).
Development of New Heterocyclic Systems
Research has been conducted to develop new heterocyclic systems based on 1-hydrazino-5,6,7,8-tetrahydro[2,7]naphthyridine. These include various derivatives and isomers with potential applications in diverse fields of chemistry (Сираканян, Аветисян, & Норавян, 2013).
Synthesis of Related Heterocycles
Studies on cobalt-catalyzed [2 + 2 + 2] cyclizations of dialkynylnitriles have led to the synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridines, contributing to the development of collections of these compounds (Zhou, Porco, & Snyder, 2007).
Corrosion Inhibition in Industrial Applications
Naphthyridine derivatives, including this compound, have been studied as corrosion inhibitors for steel in acidic environments, showing significant inhibition efficiencies (Ansari & Quraishi, 2015).
properties
IUPAC Name |
8-(2,2-dimethylpropanoyl)-6,7-dihydro-5H-1,8-naphthyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O/c1-14(2,3)13(18)17-6-4-5-11-7-10(8-15)9-16-12(11)17/h7,9H,4-6H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCMMQTXCEYFHNO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCCC2=C1N=CC(=C2)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40678404 |
Source
|
Record name | 8-(2,2-Dimethylpropanoyl)-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40678404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1222533-78-9 |
Source
|
Record name | 8-(2,2-Dimethylpropanoyl)-5,6,7,8-tetrahydro-1,8-naphthyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40678404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.